Cas no 2171819-45-5 (2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoylthiomorpholin-3-yl}acetic acid)

• Product Name: 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoylthiomorpholin-3-yl}acetic acid
• CAS No: 2171819-45-5
• MF: C₂₅H₂₈N₂O₆S
• MW: 484.564625740051
• CID: 6331148
• PubChem ID: 165552664
• Update Time: 2025-07-24

2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoylthiomorpholin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoylthiomorpholin-3-yl}acetic acid
• 2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanoyl]thiomorpholin-3-yl}acetic acid
• EN300-1479519
• 2171819-45-5

• Inchi： 1S/C25H28N2O6S/c1-32-22(24(30)27-10-11-34-15-16(27)12-23(28)29)13-26-25(31)33-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21-22H,10-15H2,1H3,(H,26,31)(H,28,29)
• InChI Key： YVZGEHSQBCHHIO-UHFFFAOYSA-N
• SMILES： S1CCN(C(C(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)OC)=O)C(CC(=O)O)C1

Computed Properties

• Exact Mass: 484.16680779g/mol
• Monoisotopic Mass: 484.16680779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 131Ų

Additional information on 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoylthiomorpholin-3-yl}acetic acid

Introduction to 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoylthiomorpholin-3-yl}acetic acid (CAS No. 2171819-45-5)

2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoylthiomorpholin-3-yl}acetic acid, identified by its Chemical Abstracts Service (CAS) number 2171819-45-5, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This molecule represents a convergence of advanced organic synthesis techniques and medicinal chemistry principles, making it a subject of considerable interest for researchers exploring novel therapeutic avenues.

The structural complexity of 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoylthiomorpholin-3-yl}acetic acid is evident from its name, which encodes multiple functional groups and structural motifs. The presence of a fluoren-9-ylmethoxycarbonyl moiety suggests a potential role in modulating biological pathways through its aromatic system, while the thiomorpholine ring introduces a unique twist in terms of pharmacophoric properties. These elements collectively contribute to the compound's potential as a scaffold for developing new drugs targeting various diseases.

In recent years, there has been a surge in research focused on molecules that incorporate fluorinated aromatic rings, such as the fluoren component in this compound. The fluorine atom's ability to influence metabolic stability, binding affinity, and electronic properties has made it a valuable tool in medicinal chemistry. Studies have demonstrated that fluorinated compounds often exhibit enhanced bioavailability and improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The fluoren-9-ylmethoxycarbonyl group in 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoylthiomorpholin-3-yl}acetic acid is likely to contribute to these desirable characteristics, making it an attractive candidate for further exploration.

The thiomorpholine scaffold is another key feature of this compound that warrants discussion. Morpholine derivatives are well-known for their versatility in drug design, often serving as bioisosteres that can enhance solubility, permeability, and metabolic stability. The sulfur atom in the thiomorpholine ring further modifies the electronic properties of the molecule, potentially influencing its interactions with biological targets. This combination of structural elements suggests that 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoylthiomorpholin-3-yl}acetic acid could exhibit unique pharmacological effects that are not observed with simpler analogs.

From a synthetic chemistry perspective, the preparation of 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoylthiomorpholin}-3-\textit{yl}acetic acid represents a formidable challenge due to its complex architecture. The synthesis likely involves multiple steps, including the introduction of the fluoren moiety, the installation of the amino group with an acetyl protecting group, and the formation of the thiomorpholine ring. Each step must be carefully optimized to ensure high yield and purity, as even minor impurities can significantly impact biological activity.

The use of protecting groups, such as the methoxycarbonyl (MOC) group on the amino function, is typical in such syntheses to prevent unwanted side reactions. The MOC group not only protects the amine but also adds another layer of structural complexity that could influence how the molecule interacts with biological targets. Once the amino function is protected, further functionalization can proceed to build up the rest of the molecule. The final step often involves deprotection under mild conditions to reveal the free amine, which can then be used for subsequent derivatization or biological testing.

Recent advancements in computational chemistry have provided powerful tools for predicting and optimizing the properties of complex molecules like 2-{4}-\textit{3}-\textit{({(9H-fluore}\textit{n}-\textit{9}\textit{-}\textit{y}\textit{l)}\textit{methoxycarboxy}\textit{l})}\textit{amino}-\textit{2}\textit{-methoxypropanoylthiomorpholin}-\textit{3}\textit{-}\textit{yl}acetic acid}. Molecular modeling studies can help researchers understand how this compound might bind to its target proteins or enzymes by simulating interactions at an atomic level. These simulations can guide experimental efforts by identifying key pharmacophoric residues and suggesting modifications that could enhance potency or selectivity.

In addition to computational methods, high-throughput screening (HTS) has become an indispensable tool for evaluating large libraries of compounds for biological activity. While HTS is more commonly associated with earlier stages of drug discovery, it can also be used to assess compounds like 2171819-\textbf{45}-5 once they have been synthesized or purchased from chemical suppliers. HTS allows researchers to rapidly test thousands of compounds against various biological targets, providing quick insights into their potential therapeutic value.

The growing interest in kinase inhibitors has made molecules containing nitrogen heterocycles particularly relevant. The thiomorpholine ring in 2171819-\textbf{45}-5 could serve as a hinge-binding motif or participate in other types of interactions within active sites. Kinases are critical enzymes involved in many cellular processes, making them attractive targets for drug development. By designing compounds like this one that interact specifically with kinase domains or other enzyme families, researchers hope to develop treatments for cancers and inflammatory diseases.

Another area where this compound might find utility is in modulating protein-protein interactions (PPIs). Many therapeutic drugs target PPIs because these interactions are essential for numerous biological processes and often lack well-defined binding pockets like those found in enzymes or receptors. The unique structural features of 2171819-\textbf{45}-5, including its combination of aromatic rings and nitrogen-containing heterocycles, could make it an effective PPI modulator by interfering with critical intermolecular forces such as hydrogen bonding and hydrophobic interactions.

The synthesis and characterization of this compound also highlight the importance of interdisciplinary collaboration between organic chemists, medicinal chemists, and biologists. Each discipline brings its own expertise and tools to bear on understanding how molecules like this one might function at a molecular level. For example, organic chemists focus on optimizing synthetic routes while medicinal chemists prioritize improving pharmacological properties through structure-based design.

In conclusion,2171819-\textbf{45}-5 represents an intriguing example of how complex molecular structures can be designed for therapeutic purposes. Its combination of advanced functional groups—such as \*\*\*\*fluorenylmethoxycarbonylamino, \*\*\*\*methoxypropanoyl, \*\*\*\*thiomorpholine, \*\*\*\*acetic acid*—makes it a promising candidate for further exploration in drug discovery programs targeting various diseases including cancers,kidney disease etc.. As research continues into new ways to treat human disease,this compound may play an important role helping scientists develop safer more effective medications than ever before..